Cas no 1416439-18-3 (Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate)

• Product Name: Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate
• CAS No: 1416439-18-3
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 4821564
• Update Time: 2025-06-13

Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2-AMINO-4-OXO-3,4,5,6,7,8-HEXAHYDROQUINAZOLIN-6-YL)CARBAMATE
• Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate

• Inchi： 1S/C13H20N4O3/c1-13(2,3)20-12(19)15-7-4-5-9-8(6-7)10(18)17-11(14)16-9/h7H,4-6H2,1-3H3,(H,15,19)(H3,14,16,17,18)
• InChI Key： QWKFZNMQZJXZDK-UHFFFAOYSA-N
• SMILES： O(C(NC1CC2C(NC(N)=NC=2CC1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 0.1
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate

Comprehensive Overview of Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate (CAS No. 1416439-18-3)

The compound Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate (CAS No. 1416439-18-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule, characterized by its hexahydroquinazolin core and tert-butyl carbamate moiety, serves as a critical intermediate in the synthesis of biologically active compounds. Its unique structural features make it a valuable scaffold for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for heterocyclic compounds like Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring its potential applications in cancer therapeutics, neurodegenerative disease research, and anti-inflammatory agents. The compound’s amino and keto functional groups provide reactive sites for further derivatization, enabling the development of novel drug candidates with enhanced efficacy and selectivity.

One of the most frequently searched questions in scientific databases revolves around the synthetic routes for CAS No. 1416439-18-3. The compound is typically synthesized through multi-step organic reactions, including cyclization and protection-deprotection strategies. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing the growing need for scalable and cost-effective production methods.

The pharmacokinetic properties of Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate are another area of intense investigation. Its lipophilicity and hydrogen-bonding capacity influence its absorption and distribution, making it a subject of interest in drug delivery optimization. Recent studies have highlighted its potential as a prodrug candidate, capable of releasing active metabolites in targeted tissues, thereby minimizing off-target effects.

Environmental and green chemistry considerations are also driving innovation in the utilization of this compound. Researchers are exploring solvent-free synthesis and biocatalytic approaches to reduce waste and energy consumption. These efforts align with global trends toward sustainable pharmaceutical manufacturing, a topic frequently discussed in academic and industrial forums.

In summary, Tert-butyl (2-amino-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-6-YL)carbamate (CAS No. 1416439-18-3) represents a pivotal building block in modern drug development. Its structural complexity and functional diversity continue to inspire breakthroughs in precision medicine and therapeutic innovation. As research progresses, this compound is poised to play an even greater role in addressing unmet medical needs and advancing personalized healthcare solutions.